Cas no 2229651-52-7 (3-(2-fluoro-4-nitrophenyl)prop-2-en-1-amine)

• Product Name: 3-(2-fluoro-4-nitrophenyl)prop-2-en-1-amine
• CAS No: 2229651-52-7
• MF: C₉H₉FN₂O₂
• MW: 196.178365468979
• CID: 6196393
• PubChem ID: 165613370
• Update Time: 2025-10-28

3-(2-fluoro-4-nitrophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-nitrophenyl)prop-2-en-1-amine
• 2229651-52-7
• EN300-1762548

• Inchi： 1S/C9H9FN2O2/c10-9-6-8(12(13)14)4-3-7(9)2-1-5-11/h1-4,6H,5,11H2/b2-1+
• InChI Key： TXJSOIRCNNCZMU-OWOJBTEDSA-N
• SMILES： FC1C=C(C=CC=1/C=C/CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.06480570g/mol
• Monoisotopic Mass: 196.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(2-fluoro-4-nitrophenyl)prop-2-en-1-amine

3-(2-Fluoro-4-Nitrophenyl)Prop-2-En-1-Amine: A Comprehensive Overview

The compound 3-(2-fluoro-4-nitrophenyl)prop-2-en-1-amine, with the CAS number No. 2229651-52-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and environmental chemistry. This compound is characterized by its unique structure, which combines a fluoro-substituted nitrobenzene ring with an enamine functional group, making it a versatile building block for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(2-fluoro-4-nitrophenyl)prop-2-en-1-amine. Researchers have explored various routes, including Stille coupling reactions, Ullmann coupling, and click chemistry, to synthesize this compound with high purity and yield. These methods not only enhance the scalability of production but also pave the way for its integration into larger molecular frameworks, such as heterocyclic compounds and bioactive molecules.

The structural features of 3-(2-fluoro-4-nitrophenyl)prop-2-en-1-amine make it an attractive candidate for applications in drug discovery. The presence of a nitro group introduces strong electron-withdrawing effects, which can modulate the electronic properties of the molecule, enhancing its potential as a kinase inhibitor or antimicrobial agent. Furthermore, the enamine functionality provides opportunities for post-synthesis modifications, allowing researchers to tailor the compound's properties for specific therapeutic targets.

In the realm of materials science, this compound has shown promise as a precursor for advanced materials such as conjugated polymers and nanomaterials. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for constructing materials with tailored electronic and optical properties. Recent studies have demonstrated its use in the synthesis of two-dimensional materials and organic semiconductors, highlighting its potential in next-generation electronic devices.

The environmental impact of 3-(2-fluoro-4-nitrophenyl)prop-2-en-1-amine has also been a topic of interest among researchers. Studies on its degradation pathways under various environmental conditions have provided insights into its persistence and bioaccumulation potential. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

From a toxicological perspective, recent research has focused on understanding the compound's effects on cellular systems. In vitro studies have revealed that it exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further investigations are required to fully elucidate its mechanism of action and toxicity profile.

In conclusion, 3-(2-fluoro-4-nitrophenyl)prop-2-en-1-amino continues to be a focal point in diverse scientific disciplines due to its unique chemical properties and versatile applications. As research progresses, this compound is expected to play an increasingly important role in advancing drug development, materials science, and environmental sustainability.